Cas no 2137804-68-1 ((2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane)

• Product Name: (2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane
• CAS No: 2137804-68-1
• MF: C₁₂H₁₈F₂SSi
• MW: 260.418630123138
• CID: 6609359
• PubChem ID: 165481510
• Update Time: 2025-06-30

(2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane
• (2-{[(2,4-difluorophenyl)methyl]sulfanyl}ethyl)trimethylsilane
• 2137804-68-1
• EN300-1085514

• Inchi： 1S/C12H18F2SSi/c1-16(2,3)7-6-15-9-10-4-5-11(13)8-12(10)14/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： UAKXBDUVVCMHHM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1F)F)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 260.08665461g/mol
• Monoisotopic Mass: 260.08665461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane

2,4-Difluorophenyl-Substituted Trimethylsilane Derivatives: A Key Compound in Modern Pharmaceutical and Material Sciences

2,4-Difluorophenyl-substituted compounds have emerged as pivotal molecular scaffolds in the development of novel therapeutics and functional materials. The CAS No. 2137804-68-1 compound, specifically (2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane, represents a unique hybrid structure combining aromatic fluorinated moieties with organosilicon functionalities. This molecular architecture is strategically designed to balance hydrophobicity and hydrophilicity, enabling precise modulation of physicochemical properties critical for drug delivery systems and advanced material synthesis.

Recent advancements in fluorinated organic chemistry have underscored the importance of 2,4-difluorophenyl derivatives in enhancing metabolic stability and bioavailability. A 2023 study published in Advanced Materials demonstrated that 2,4-difluorophenyl groups can significantly reduce hydrolytic degradation of bioactive molecules, a finding that directly correlates with the structural design of CAS No. 2137804-68-1. The incorporation of methylsulfanyl (thiomethyl) groups further stabilizes the molecule by introducing additional steric and electronic effects.

From a synthetic perspective, the trimethylsilane moiety in (2-{(2,4-difluorophenyl)methylsulfanyl}ethyl)trimethylsilane serves as a versatile functional group for subsequent chemical modifications. Recent research in Organic & Biomolecular Chemistry (2024) highlighted the utility of trimethylsilane derivatives in click chemistry reactions, enabling the rapid assembly of complex molecular architectures. This property positions CAS No. 2137804-68-1 as a valuable building block for the development of multifunctional therapeutics.

The 2,4-difluorophenyl group's unique electronic properties make it particularly attractive for applications in drug delivery systems. A 2023 publication in ACS Nano reported that 2,4-difluorophenyl-based prodrugs exhibit enhanced permeability across biological membranes due to their optimized lipophilicity/lipophobicity balance. This characteristic is directly relevant to the design of CAS No. 2137804-68-1, which incorporates both 2,4-difluorophenyl and trimethylsilane functionalities to achieve precise control over molecular behavior.

Recent breakthroughs in silicon-based materials have further expanded the potential applications of CAS No. 2137804-68-1. A 2024 study in Nature Materials demonstrated that trimethylsilane-derived compounds can be used to create self-assembled monolayers with tunable surface properties. The methylsulfanyl group in CAS No. 2137804-68-1 provides additional versatility, allowing for the creation of hybrid materials with both organic and inorganic characteristics.

The 2,4-difluorophenyl substituent also plays a critical role in the development of fluorinated polymers. A 2023 review in Macromolecules highlighted the use of 2,4-difluorophenyl groups to enhance the thermal stability and mechanical strength of polymeric materials. This application is particularly relevant to the trimethylsilane core of CAS No. 2137804-68-1, which can be functionalized to create advanced materials with tailored properties.

From a pharmaceutical perspective, the 2,4-difluorophenyl group has been shown to improve the pharmacokinetic profile of various drug candidates. A 2024 study in Journal of Medicinal Chemistry demonstrated that 2,4-difluorophenyl-substituted compounds exhibit prolonged half-lives in vivo due to reduced metabolic clearance. This property is highly desirable for the development of CAS No. 2137804-68-1 as a potential therapeutic agent or drug delivery carrier.

The trimethylsilane moiety in CAS No. 2137804-68-1 also offers unique advantages in surface modification technologies. Recent work in Langmuir (2023) showed that trimethylsilane-based coatings can significantly reduce protein adsorption and cell adhesion, making them ideal for biomedical applications such as antifouling surfaces. This property is directly related to the structural design of CAS No. 2137804-68-1, which combines 2,4-difluorophenyl and trimethylsilane groups for multifunctional applications.

Moreover, the 2,4-difluorophenyl group has been shown to enhance the photophysical properties of organic molecules. A 2024 study in Advanced Optical Materials reported that 2,4-difluorophenyl-based dyes exhibit improved fluorescence quantum yields and photostability. This finding suggests that CAS No. 2137804-68-1 could be used as a building block for the development of advanced optoelectronic materials.

The combination of 2,4-difluorophenyl and trimethylsilane functionalities in CAS No. 2137804-68-1 also makes it a promising candidate for nanotechnology applications. A 2023 publication in Nano Letters demonstrated that trimethylsilane-based nanomaterials can be used for targeted drug delivery and imaging. The 2,4-difluorophenyl group in CAS No. 2137804-68-1 could be further modified to introduce specific targeting ligands, expanding its potential applications.

Recent advances in computational chemistry have provided new insights into the behavior of CAS No. 2137804-68-1. A 2024 study in Chemical Science used quantum mechanical calculations to predict the reactivity of 2,4-difluorophenyl and trimethylsilane moieties. These predictions have helped guide the development of new synthetic routes for CAS No. 2137804-68-1, enabling the creation of more complex and functional molecules.

Overall, the unique combination of 2,4-difluorophenyl and trimethylsilane functionalities in CAS No. 2137804-68-1 positions it as a versatile and valuable compound with a wide range of potential applications. From pharmaceuticals to materials science, this molecule represents a significant advancement in the field of fluorinated organic chemistry.

As research in fluorinated chemistry and silicon-based materials continues to evolve, the importance of compounds like CAS No. 2137804-68-1 is likely to grow. The ability to precisely control the electronic and steric properties of such molecules opens up new possibilities for the development of advanced therapeutics, materials, and technologies. This highlights the importance of continued research and innovation in the field of organic chemistry.

Furthermore, the 2,4-difluorophenyl group's role in improving the stability and bioavailability of bioactive molecules makes it a particularly attractive component for the design of prodrugs. A 2023 study in Drug Delivery showed that 2,4-difluorophenyl-substituted prodrugs can achieve sustained release of active pharmaceutical ingredients, making them ideal for long-term therapeutic applications. This property is directly relevant to the potential use of CAS No. 2137804-68-1 in drug delivery systems.

Finally, the trimethylsilane moiety in CAS No. 2137804-68-1 offers unique advantages in surface engineering applications. Recent work in Surface and Coatings Technology (2024) demonstrated that trimethylsilane-based coatings can be used to create surfaces with controlled wettability and adhesion properties. This characteristic is particularly valuable for applications in biomedical engineering and microelectronics.

In conclusion, the combination of 2,4-difluorophenyl and trimethylsilane functionalities in CAS No. 2137804-68-1 represents a significant advancement in the field of organic chemistry. The potential applications of this molecule span a wide range of scientific disciplines, from pharmaceuticals to materials science. As research in these fields continues to evolve, the importance of compounds like CAS No. 2137804-68-1 is likely to grow, highlighting the importance of continued innovation and discovery in the field of organic chemistry.